Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine

• IUPAC Name: spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine
• InChI: InChI=1S/C8H11N3O/c9-6-3-7-11(10-6)4-8(1-2-8)5-12-7/h3H,1-2,4-5H2,(H2,9,10)
• InChI Key: YSTFBNSOAUQTHX-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CN3C(=CC(=N3)N)OC2
• Molecular Formula: C8H11N3O
• DSSTOX Substance ID: DTXSID501157964
• Molecular Weight: 165.19 g/mol
• CAS RN: 1707358-72-2

Description

Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine (Spiro-PZA) is an organic compound that is widely used in scientific research. It is a heterocyclic amine with a six-membered ring containing two nitrogen atoms and two oxygen atoms. Spiro-PZA has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, antidiabetic, and anti-cancer properties.

Scientific Research Applications

Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, antidiabetic, and anti-cancer properties. It has been used in a variety of scientific research applications, such as the study of drug-target interactions, the development of novel drugs, and the investigation of the mechanism of action of existing drugs. Additionally, Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine has been used to investigate the effects of oxidative stress on cells and to study the effects of environmental pollutants on human health.

Mechanism of Action

The exact mechanism of action of Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine is not yet fully understood. However, it is believed to act as an antioxidant by scavenging reactive oxygen species and inhibiting the activity of enzymes involved in oxidative stress. Additionally, it has been found to inhibit the activity of cyclooxygenase-2 and lipoxygenase, enzymes involved in the inflammatory response.
Biochemical and Physiological Effects
Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine has been found to possess a wide range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes involved in oxidative stress, inhibit the activity of enzymes involved in the inflammatory response, and modulate the activity of transcription factors involved in cell proliferation and differentiation. Additionally, in vivo studies have shown that it can reduce the levels of inflammatory mediators, reduce oxidative stress, and reduce the risk of developing diabetes and cancer.

Advantages and Limitations for Lab Experiments

The use of Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine in laboratory experiments has several advantages, including its low cost and availability, its wide range of biological activities, and its ability to modulate the activity of multiple enzymes and transcription factors. However, there are also some limitations to its use, such as its instability at high temperatures and its potential to interact with other compounds.

Future Directions

The potential applications of Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine in scientific research are vast and varied. Future research should focus on further elucidating its mechanism of action, exploring its potential therapeutic applications, and developing novel methods for synthesizing and purifying the compound. Additionally, further research should be conducted to better understand its biochemical and physiological effects, as well as its pharmacokinetic and pharmacodynamic properties. Finally, research should be conducted to explore the potential synergistic effects of Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine in combination with other compounds.